Cas no 56485-51-9 (N-methyl-6,7,8,9-tetrahydro-5H-benzo[7]annulen-6-aminium chloride)

• Product Name: N-methyl-6,7,8,9-tetrahydro-5H-benzo[7]annulen-6-aminium chloride
• CAS No: 56485-51-9
• MF: C₁₂H₁₈ClN
• MW: 211.731022357941
• CID: 1598723
• PubChem ID: 41897
• Update Time: 2025-04-21

N-methyl-6,7,8,9-tetrahydro-5H-benzo[7]annulen-6-aminium chloride Chemical and Physical Properties

Names and Identifiers

• N-methyl-6,7,8,9-tetrahydro-5H-benzo[7]annulen-6-aminium chloride
• (+-)-6-Methylamino-6,7,8,9-tetrahydro-5H-benzocycloheptene hydrochloride
• 5H-BENZOCYCLOHEPTEN-6-AMINE, 6,7,8,9-TETRAHYDRO-N-METHYL-, HYDROCHLORIDE, (+-)-
• 56485-51-9
• (+-)-6,7,8,9-Tetrahydro-N-methyl-5H-benzocyclohepten-6-amine hydrochloride

• Inchi： 1S/C12H17N.ClH/c1-13-12-8-4-7-10-5-2-3-6-11(10)9-12;/h2-3,5-6,12-13H,4,7-9H2,1H3;1H
• InChI Key： KAMFZYMAQFNTDE-UHFFFAOYSA-N
• SMILES： [Cl-].[NH2+](C)C1CC2C=CC=CC=2CCC1

Computed Properties

• Exact Mass: 192.972
• Monoisotopic Mass: 211.112777
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 155
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 16.6

Experimental Properties

• Boiling Point: 280°C at 760 mmHg
• Flash Point: 125.7°C
• PSA: 14.1